1,2,3,4-Tetrahydro-naphthalene-2-carboxylic acid methyl ester

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: methyl 1,2,3,4-tetrahydronaphthalene-2-carboxylate
• InChI: InChI=1S/C12H14O2/c1-14-12(13)11-7-6-9-4-2-3-5-10(9)8-11/h2-5,11H,6-8H2,1H3
• InChI Key: IAJCTSSNCSYJPW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCC2=CC=CC=C2C1

Description

1,2,3,4-Tetrahydro-naphthalene-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 1,2,3,4-tetrahydro-2-naphthoic acid (10 g, 57 mmol) in methanol (100 mL) and add dimethoxypropane (3 mL). Cool to 5° C. and saturate with hydrogen chloride gas. Allow to stand overnight then evaporate the solvent in vacuo. Take the residue up in ethyl ether, wash with saturated sodium hydrogen carbonate and dry (MgSO4). Evaporate the solvent in vacuo and distill to give 2-carbomethoxy-1,2,3,4-tetrahydronaphthalene; bp 90°-96° C.@0.25 mm Hg).